Cas no 2138148-01-1 (Benzenemethanesulfonamide, 2-ethoxy-N,α-dimethyl-)

• Product Name: Benzenemethanesulfonamide, 2-ethoxy-N,α-dimethyl-
• CAS No: 2138148-01-1
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 5288814
• PubChem ID: 165443696
• Update Time: 2025-09-27

Benzenemethanesulfonamide, 2-ethoxy-N,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2-ethoxy-N,α-dimethyl-
• 1-(2-ethoxyphenyl)-N-methylethane-1-sulfonamide
• EN300-680295
• 2138148-01-1

• Inchi： 1S/C11H17NO3S/c1-4-15-11-8-6-5-7-10(11)9(2)16(13,14)12-3/h5-9,12H,4H2,1-3H3
• InChI Key： HAIZNJSCWFTNEW-UHFFFAOYSA-N
• SMILES： C1(C(C)S(NC)(=O)=O)=CC=CC=C1OCC

Computed Properties

• Exact Mass: 243.09291458g/mol
• Monoisotopic Mass: 243.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 376.7±52.0 °C(Predicted)
• pka: 11.36±0.40(Predicted)

Additional information on Benzenemethanesulfonamide, 2-ethoxy-N,α-dimethyl-

Exploring Benzenemethanesulfonamide, 2-ethoxy-N,α-dimethyl- (CAS No. 2138148-01-1): Properties, Applications, and Industry Insights

Benzenemethanesulfonamide, 2-ethoxy-N,α-dimethyl- (CAS No. 2138148-01-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique molecular structure combining a benzene ring, methanesulfonamide group, and ethoxy and dimethyl substituents, offering versatile chemical properties. Researchers are particularly interested in its potential as a bioactive intermediate for drug development, given its structural similarity to known pharmacophores.

Recent studies highlight the compound's relevance in addressing modern challenges like sustainable chemistry and green synthesis. With growing interest in eco-friendly solvents and catalyst systems, 2-ethoxy-N,α-dimethyl-benzenemethanesulfonamide has shown compatibility with water-based reaction media—a key consideration for industries reducing environmental impact. Its electron-withdrawing sulfonamide group also makes it valuable for designing high-performance materials, including polymers with enhanced thermal stability.

The compound's structure-activity relationship (SAR) is a frequent topic in scientific forums. Computational chemistry models suggest its hydrogen-bonding capacity and lipophilic balance could optimize bioavailability in drug candidates. This aligns with current trends in AI-driven molecular design, where researchers use machine learning to predict how modifications to the ethoxy or dimethyl groups might affect biological activity. Such applications position CAS 2138148-01-1 as a promising scaffold for targeted therapeutics.

From an industrial perspective, synthesis scalability remains a critical discussion point. Patent literature describes innovative routes to produce Benzenemethanesulfonamide derivatives using continuous flow chemistry—a technique reducing waste and improving yield. Manufacturers also emphasize the compound's stability under standard storage conditions, a practical advantage for supply chain logistics. These factors contribute to its emerging role in custom synthesis services catering to R&D sectors.

Analytical characterization of this compound employs advanced techniques like HPLC-MS and NMR spectroscopy, with particular focus on confirming the positional isomerism of its ethoxy substitution. Such precision is vital for quality control in high-value chemical production. Meanwhile, safety assessments confirm its compliance with major regulatory frameworks, though—as with all research chemicals—proper handling protocols are essential.

Looking ahead, the scientific community anticipates expanded applications for CAS 2138148-01-1 in material science and catalysis. Its dual functionality (sulfonamide and ether groups) offers intriguing possibilities for designing multifunctional additives or ligands in transition metal complexes. These developments align with broader industry shifts toward molecular diversification strategies to meet evolving technological demands.